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Compound of Interest

Compound Name: trans-Zeatinriboside-d5

Cat. No.: B12395866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of trans-Zeatin-

riboside-d5 in plant metabolomics studies. This stable isotope-labeled internal standard is a

crucial tool for the accurate quantification of cytokinins, a class of phytohormones that regulate

numerous aspects of plant growth and development. Its application is particularly prominent in

liquid chromatography-mass spectrometry (LC-MS) based methods.

Introduction to trans-Zeatin-riboside-d5
trans-Zeatin-riboside-d5 is a deuterium-labeled form of trans-Zeatin-riboside (tZR), a key

cytokinin in plants. The five deuterium atoms ([²H₅]) introduce a mass shift without significantly

altering its chemical and physical properties. This makes it an ideal internal standard for stable

isotope dilution (SID) analysis, a powerful technique for correcting for analyte loss during

sample preparation and for variations in instrument response, leading to highly accurate and

precise quantification.[1]

Key Applications:

Internal Standard for Quantification: Its primary use is as an internal standard for the

quantification of trans-Zeatin-riboside and other cytokinins in plant tissues by LC-MS or GC-

MS.
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Tracer in Metabolic Studies: It can be used as a tracer to study the biosynthesis, metabolism,

and transport of cytokinins in plants.

Method Validation: It is essential for validating analytical methods for cytokinin analysis,

ensuring accuracy, precision, and reliability.

Quantitative Data
The use of trans-Zeatin-riboside-d5 as an internal standard in LC-MS/MS methods allows for

high sensitivity and a wide dynamic range in the quantification of cytokinins. Below is a

summary of typical performance characteristics gathered from various studies.
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Parameter Typical Value Range Notes

Limit of Detection (LOD) 10 - 50 fmol

The LOD can vary depending

on the specific cytokinin, the

matrix, and the instrumentation

used. Some studies report

even lower detection limits, in

the range of 1 fmol for many

cytokinin species.

Limit of Quantification (LOQ) 25 - 75 fmol

The LOQ is the lowest

concentration that can be

reliably quantified with

acceptable precision and

accuracy.

Linearity (R²) > 0.99

A linear range spanning at

least five orders of magnitude

is often achieved,

demonstrating a strong

correlation between the

detector response and the

analyte concentration over a

wide range.

Recovery 70.11% - 89.84%

Recovery rates can be

influenced by the complexity of

the plant matrix and the

specifics of the extraction and

purification protocol. The use

of an internal standard like

trans-Zeatin-riboside-d5 helps

to correct for variations in

recovery.[2]
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Precision (RSD) 4.25% - 14.96%

The relative standard deviation

(RSD) is a measure of the

precision of the method. Lower

RSD values indicate higher

precision.[2]

Stability
Stock solutions are stable for

up to 6 months at -80°C.

Proper storage is crucial to

maintain the integrity of the

internal standard. Stock

solutions can be stored for 1

month at -20°C. Repeated

freeze-thaw cycles should be

avoided.

Experimental Protocols
General Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of cytokinins in plant tissues

using trans-Zeatin-riboside-d5 as an internal standard.
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Sample Preparation

Purification

Analysis

Data Processing

Plant Tissue Collection
(Flash-freeze in liquid N₂)

Homogenization
(e.g., mortar and pestle)

Addition of trans-Zeatin-riboside-d5

Extraction
(e.g., with cold methanol/water/formic acid)

Solid-Phase Extraction (SPE)
(e.g., C18 cartridge)

LC-MS/MS Analysis
(UPLC-ESI-MS/MS)

Quantification
(Isotope Dilution Method)

Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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